Cas no 2138146-23-1 (3-(Chloromethyl)-5-[3-(methylsulfanyl)phenyl]pyridine)

• Product Name: 3-(Chloromethyl)-5-[3-(methylsulfanyl)phenyl]pyridine
• CAS No: 2138146-23-1
• MF: C₁₃H₁₂ClNS
• MW: 249.759080886841
• CID: 6288347
• PubChem ID: 165454270
• Update Time: 2025-05-25

3-(Chloromethyl)-5-[3-(methylsulfanyl)phenyl]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-715939
• 3-(chloromethyl)-5-[3-(methylsulfanyl)phenyl]pyridine
• 2138146-23-1
• 3-(Chloromethyl)-5-[3-(methylsulfanyl)phenyl]pyridine

• Inchi： 1S/C13H12ClNS/c1-16-13-4-2-3-11(6-13)12-5-10(7-14)8-15-9-12/h2-6,8-9H,7H2,1H3
• InChI Key： DTKVWEMPZGLPCS-UHFFFAOYSA-N
• SMILES： ClCC1=CN=CC(=C1)C1C=CC=C(C=1)SC

Computed Properties

• Exact Mass: 249.0378983g/mol
• Monoisotopic Mass: 249.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.2Ų

Additional information on 3-(Chloromethyl)-5-[3-(methylsulfanyl)phenyl]pyridine

3-(Chloromethyl)-5-[3-(methylsulfanyl)phenyl]pyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-5-[3-(methylsulfanyl)phenyl]pyridine (CAS No. 2138146-23-1) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry, materials science, and organic synthesis due to their versatile properties and potential biological activities.

The molecular structure of 3-(Chloromethyl)-5-[3-(methylsulfanyl)phenyl]pyridine consists of a pyridine ring substituted with two key functional groups: a chloromethyl group at the 3-position and a methylsulfanyl-substituted phenyl group at the 5-position. The presence of these substituents significantly influences the compound's chemical reactivity, solubility, and biological interactions. Recent studies have highlighted the importance of such substituted pyridines in drug design, particularly in targeting specific receptors and enzymes.

One of the most notable features of this compound is its ability to participate in various nucleophilic substitution reactions due to the electron-withdrawing effect of the pyridine ring. This property makes it a valuable intermediate in organic synthesis, enabling the construction of more complex molecules with tailored functionalities. For instance, researchers have utilized this compound as a building block for synthesizing bioactive agents with potential anti-inflammatory and anticancer properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(Chloromethyl)-5-[3-(methylsulfanyl)phenyl]pyridine. Quantum mechanical calculations have revealed that the methylsulfanyl group at the phenyl ring introduces steric hindrance and modulates the electronic distribution across the molecule. This modulation plays a crucial role in determining the compound's interaction with biological targets, such as proteins and nucleic acids.

In terms of applications, 3-(Chloromethyl)-5-[3-(methylsulfanyl)phenyl]pyridine has shown promise in the field of medicinal chemistry. Its ability to act as a chelating agent has been explored in designing metalloenzyme inhibitors, which are critical for treating various diseases, including cancer and neurodegenerative disorders. Additionally, this compound has been investigated for its potential as a ligand in coordination chemistry, where it can form stable complexes with transition metals.

The synthesis of 3-(Chloromethyl)-5-[3-(methylsulfanyl)phenyl]pyridine typically involves multi-step organic reactions, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. Recent optimizations in these synthetic routes have improved yield and purity, making this compound more accessible for large-scale production and research purposes.

From an environmental perspective, understanding the fate and toxicity of 3-(Chloromethyl)-5-[3-(methylsulfanyl)phenyl]pyridine is crucial for its safe handling and application. Studies have shown that this compound undergoes biodegradation under specific conditions, reducing its environmental impact. However, further research is needed to fully assess its ecological risks and develop strategies for minimizing adverse effects.

In conclusion, 3-(Chloromethyl)-5-[3-(methylsulfanyl)phenyl]pyridine (CAS No. 2138146-23-1) is a versatile organic compound with significant potential in various scientific domains. Its unique structure, reactivity, and functional groups make it an invaluable tool in organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new applications and properties of this compound, it is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.